Iminodiacetic Acid
Iminodiacetic Acid
Iminodiacetic acid is an amino dicarboxylic acid that is glycine in which one of the hydrogens attached to the nitrogen is substituted by a carboxymethyl group. It has a role as a chelator. It is a glycine derivative, an amino dicarboxylic acid and a non-proteinogenic alpha-amino acid. It is a conjugate acid of an iminodiacetate.
Iminodiacetic acid, also known as 2, 2'-iminodiacetate or diglycine, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Iminodiacetic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Iminodiacetic acid has been detected in multiple biofluids, such as urine and blood.
Iminodiacetic acid, also known as 2, 2'-iminodiacetate or diglycine, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Iminodiacetic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Iminodiacetic acid has been detected in multiple biofluids, such as urine and blood.
Brand Name:
Vulcanchem
CAS No.:
142-73-4
VCID:
VC0058193
InChI:
InChI=1S/C4H7NO4/c6-3(7)1-5-2-4(8)9/h5H,1-2H2,(H,6,7)(H,8,9)
SMILES:
C(C(=O)O)NCC(=O)O
Molecular Formula:
C4H7NO4
Molecular Weight:
133.1 g/mol
Iminodiacetic Acid
CAS No.: 142-73-4
Reference Standards
VCID: VC0058193
Molecular Formula: C4H7NO4
Molecular Weight: 133.1 g/mol
| CAS No. | 142-73-4 |
|---|---|
| Product Name | Iminodiacetic Acid |
| Molecular Formula | C4H7NO4 |
| Molecular Weight | 133.1 g/mol |
| IUPAC Name | 2-(carboxymethylamino)acetic acid |
| Standard InChI | InChI=1S/C4H7NO4/c6-3(7)1-5-2-4(8)9/h5H,1-2H2,(H,6,7)(H,8,9) |
| Standard InChIKey | NBZBKCUXIYYUSX-UHFFFAOYSA-N |
| SMILES | C(C(=O)O)NCC(=O)O |
| Canonical SMILES | C(C(=O)O)NCC(=O)O |
| Colorform | ORTHORHOMBIC CRYSTALS |
| Melting Point | 247.5 °C |
| Physical Description | DryPowder Solid |
| Description | Iminodiacetic acid is an amino dicarboxylic acid that is glycine in which one of the hydrogens attached to the nitrogen is substituted by a carboxymethyl group. It has a role as a chelator. It is a glycine derivative, an amino dicarboxylic acid and a non-proteinogenic alpha-amino acid. It is a conjugate acid of an iminodiacetate. Iminodiacetic acid, also known as 2, 2'-iminodiacetate or diglycine, belongs to the class of organic compounds known as alpha amino acids. These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon). Iminodiacetic acid is soluble (in water) and a moderately acidic compound (based on its pKa). Iminodiacetic acid has been detected in multiple biofluids, such as urine and blood. |
| Related CAS | 31685-59-3 (unspecified hydrochloride salt) 928-72-3 (di-hydrochloride salt) |
| Solubility | PRACTICALLY INSOL IN ACETONE, METHANOL, ETHER, BENZENE, CARBON TETRACHLORIDE, HEPTANE; SOL IN WATER @ 5 °C: 2.43 G/100 ML |
| Synonyms | ((Carboxymethyl)amino)acetic Acid; 2,2’-Iminobisacetic Acid; Aminodiacetic Acid; Diglycin; Diglycine; Diglycocoll; IDA; IDA (chelating agent); IMDA; Iminobis(acetic acid); Iminodiethanoic Acid; N-(Carboxymethyl)glycine; NSC 18467; α-Iminodiacetic Aci |
| PubChem Compound | 8897 |
| Last Modified | Nov 11 2021 |
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